(4-Methylpiperidin-1-yl)-(4-methylsulfanylphenyl)methanone

• IUPAC Name: (4-methylpiperidin-1-yl)-(4-methylsulfanylphenyl)methanone
• InChI: InChI=1S/C14H19NOS/c1-11-7-9-15(10-8-11)14(16)12-3-5-13(17-2)6-4-12/h3-6,11H,7-10H2,1-2H3
• InChI Key: CAKADTDRAIQDJE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CC=C(C=C2)SC
• Molecular Formula: C14H19NOS
• Molecular Weight: 249.37 g/mol

Description

(4-Methylpiperidin-1-yl)-(4-methylsulfanylphenyl)methanone, also known as 4-Methylpentedrone (4-MPD), is a synthetic stimulant drug that belongs to the cathinone class. It is a research chemical that has gained popularity in recent years due to its potential use in scientific research.

Mechanism of Action

The mechanism of action of 4-MPD is similar to other cathinone stimulants. It works by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. This leads to increased alertness, energy, and euphoria. However, the exact mechanism of action of 4-MPD is not fully understood and requires further research.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-MPD are similar to other stimulant drugs. It increases heart rate, blood pressure, and body temperature. It also causes vasoconstriction, which can lead to reduced blood flow to the extremities. Long-term use of 4-MPD can lead to addiction, tolerance, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

One advantage of using 4-MPD in lab experiments is its high affinity for the dopamine transporter. This makes it a useful tool for studying the effects of dopamine on behavior and cognition. However, one limitation is that it is a relatively new research chemical, and its long-term effects are not fully understood. Additionally, the synthesis of 4-MPD is a complex process that requires expertise in organic chemistry.

Future Directions

There are several future directions for research on 4-MPD. One area of interest is its potential use as a treatment for attention deficit hyperactivity disorder (ADHD). Another area of interest is its potential use in the treatment of addiction to other stimulant drugs. Further research is needed to fully understand the long-term effects of 4-MPD and its potential applications in scientific research and medicine.
Conclusion
In conclusion, 4-Methylpiperidin-1-yl)-(4-methylsulfanylphenyl)methanone, or 4-MPD, is a synthetic stimulant drug that has potential applications in scientific research. It has a high affinity for the dopamine transporter, making it a useful tool for studying the effects of dopamine on behavior and cognition. However, its long-term effects are not fully understood, and further research is needed to fully explore its potential applications in scientific research and medicine.

Synthesis Methods

The synthesis of 4-MPD involves the reaction of 4-methylpropiophenone with thiohydroxylamine hydrochloride to form 4-methylthioamphetamine. This intermediate is then reacted with 4-methylpiperidine to form 4-MPD. The synthesis of 4-MPD is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

4-MPD has potential applications in scientific research, particularly in the study of the central nervous system. It has been shown to have a high affinity for the dopamine transporter, which is a protein that regulates the levels of dopamine in the brain. This makes it a useful tool for studying the effects of dopamine on behavior and cognition.